2-Methyl-5-(trifluoromethyl)benzothiazole
Overview
Description
2-Methyl-5-(trifluoromethyl)benzothiazole , also known as MTBT , is a heterocyclic organic compound. Its chemical formula is C9H6F3NS , and it has a molecular weight of 217.214 g/mol . MTBT is commonly used as a building block in medicinal chemistry due to its unique structure and reactivity.
Synthesis Analysis
The synthesis of MTBT involves several steps. One common method is the reaction of 2-aminobenzothiazole with trifluoroacetic anhydride or trifluoroacetyl chloride . This process introduces the trifluoromethyl group at the 5-position of the benzothiazole ring. The resulting MTBT compound exhibits enhanced lipophilicity and altered pharmacokinetic properties .
Molecular Structure Analysis
MTBT features a benzothiazole core with a trifluoromethyl substituent at the 5-position. The trifluoromethyl group enhances the compound’s stability and lipophilicity, making it suitable for drug design and modification. The molecular structure is crucial for understanding its interactions with biological targets .
Chemical Reactions Analysis
MTBT can participate in various chemical reactions, including nucleophilic substitutions, cyclizations, and cross-coupling reactions. Researchers have explored its reactivity to create novel derivatives with potential pharmacological activities. These reactions allow the introduction of diverse functional groups, enabling the design of MTBT-based drugs .
Physical And Chemical Properties Analysis
Scientific Research Applications
Biochemistry and Medicinal Chemistry
2-Methyl-5-(trifluoromethyl)benzothiazole plays a significant role in biochemistry and medicinal chemistry due to its pharmaceutical and biological activity. It’s involved in the synthesis of compounds with a wide range of biological activities, including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, anthelmintic, anti-tumor, anti-viral, anti-oxidant, anti-inflammatory, anti-glutamate, anti-parkinsonism, anticonvulsant, muscle relaxant, neuroprotective, and as enzyme inhibitors .
Green Chemistry
In green chemistry, this compound is used in the synthesis of benzothiazole derivatives through environmentally friendly processes. These processes include condensation of 2-aminobenzenethiol with various substrates and cyclization of thioamide or carbon dioxide (CO2) as raw materials, aiming to reduce the environmental impact of chemical synthesis .
Agrochemicals
Benzothiazole derivatives, including 2-Methyl-5-(trifluoromethyl)benzothiazole, are researched for their potential in agrochemical applications. They exhibit a broad spectrum of agricultural biological activities, such as antibacterial, antiviral, and herbicidal activities, which are crucial in the discovery of new agrochemicals .
Material Science
This compound is utilized in material science research, particularly in the development of new materials with desired properties. Scientists in various research areas, including life science, material science, and chemical synthesis, explore its applications due to its unique chemical structure .
Chemical Synthesis
2-Methyl-5-(trifluoromethyl)benzothiazole is a valuable building block in chemical synthesis. It is used to create a variety of complex molecules through reactions with different substrates, including aromatic, heteroaromatic, and aliphatic aldehydes .
Pharmaceutical Development
The trifluoromethyl group present in 2-Methyl-5-(trifluoromethyl)benzothiazole is a common moiety in many pharmaceuticals. Its incorporation into new compounds is being researched for the development of medications with improved efficacy and pharmacokinetic properties .
Safety And Hazards
properties
IUPAC Name |
2-methyl-5-(trifluoromethyl)-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3NS/c1-5-13-7-4-6(9(10,11)12)2-3-8(7)14-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXIOZBPOLWETSU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1059943 |
Source
|
| Record name | Benzothiazole, 2-methyl-5-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1059943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5-(trifluoromethyl)benzothiazole | |
CAS RN |
398-99-2 |
Source
|
| Record name | 2-Methyl-5-(trifluoromethyl)benzothiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=398-99-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzothiazole, 2-methyl-5-(trifluoromethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000398992 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzothiazole, 2-methyl-5-(trifluoromethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzothiazole, 2-methyl-5-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1059943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methyl-5-(trifluoromethyl)benzothiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.287 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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